Cas no 2171698-55-6 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3,3,3-trifluoropropanoic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3,3,3-trifluoropropanoic acid
• CAS No: 2171698-55-6
• MF: C₂₄H₂₃F₃N₂O₅
• MW: 476.445037126541
• CID: 6003769
• PubChem ID: 165562979
• Update Time: 2025-05-19

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3,3,3-trifluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3,3,3-trifluoropropanoic acid
• 2171698-55-6
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}-3,3,3-trifluoropropanoic acid
• EN300-1542851

• Inchi： 1S/C24H23F3N2O5/c25-24(26,27)20(22(31)32)29-21(30)13-9-10-14(11-13)28-23(33)34-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,13-14,19-20H,9-12H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： BDCFSQZXGXFRMR-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)NC(C1CCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)(F)F

Computed Properties

• Exact Mass: 476.15590632g/mol
• Monoisotopic Mass: 476.15590632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3,3,3-trifluoropropanoic acid

Introduction to 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3,3,3-trifluoropropanoic Acid (CAS No. 2171698-55-6)

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3,3,3-trifluoropropanoic acid (CAS No. 2171698-55-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a trifluoromethyl substituent, which contribute to its potential therapeutic applications and chemical stability.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal and compatibility with various coupling reagents. The presence of this group in the compound ensures that the amino functionality remains protected during synthetic manipulations, allowing for precise control over the chemical reactions involved in the synthesis of complex molecules. The cyclopentylformamido moiety adds structural complexity and can influence the compound's biological activity by modulating its interactions with target proteins or receptors.

The trifluoromethyl group is a common feature in many pharmaceuticals due to its ability to enhance metabolic stability and improve pharmacokinetic properties. This group can also influence the lipophilicity and electronic properties of the molecule, which are crucial for optimizing drug delivery and efficacy. The combination of these structural elements makes 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3,3,3-trifluoropropanoic acid a promising candidate for various therapeutic applications.

Recent studies have explored the potential of this compound in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The unique structure of the compound allows it to cross the blood-brain barrier more effectively, enhancing its ability to target specific brain regions involved in these conditions. Additionally, its ability to modulate protein-protein interactions and inhibit certain enzymes has been investigated as a potential mechanism for its therapeutic effects.

In preclinical studies, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3,3,3-trifluoropropanoic acid has shown promising results in reducing neuroinflammation and protecting neuronal cells from oxidative stress. These findings suggest that the compound may have neuroprotective properties that could be harnessed for the development of new treatments for neurological disorders.

Beyond neurodegenerative diseases, this compound has also been studied for its potential use in cancer therapy. Its ability to inhibit specific enzymes involved in cancer cell proliferation and metastasis has been investigated in several preclinical models. The trifluoromethyl group contributes to the compound's stability and bioavailability, making it a viable candidate for further development as an anticancer agent.

The synthesis of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3,3,3-trifluoropropanoic acid involves a series of well-defined steps that ensure high purity and yield. Key synthetic intermediates include Fmoc-protected amino acids and cyclopentyl derivatives. The final product is typically obtained through a combination of peptide coupling reactions and deprotection steps, followed by purification using techniques such as high-performance liquid chromatography (HPLC).

The characterization of this compound is essential for understanding its properties and potential applications. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly used to confirm the structure and purity of the synthesized product. These methods provide detailed insights into the molecular structure and help identify any impurities or side products that may affect the compound's performance.

In conclusion, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3,3,3-trifluoropropanoic acid (CAS No. 2171698-55-6) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to explore its mechanisms of action and optimize its properties for clinical applications.